Cas no 63864-69-7 (OXIRANE, 2,3-DIMETHYL-, (2S,3S)-)

OXIRANE, 2,3-DIMETHYL-, (2S,3S)-, also known as (2S,3S)-2,3-dimethyloxirane, is a chiral epoxide characterized by its stereospecific configuration at the 2 and 3 positions. This compound is of significant interest in asymmetric synthesis due to its rigid three-membered ring structure and defined stereochemistry, enabling precise control in ring-opening reactions. Its high enantiomeric purity makes it valuable for producing optically active intermediates in pharmaceuticals, agrochemicals, and fine chemicals. The (2S,3S)-isomer exhibits distinct reactivity patterns compared to its stereoisomers, offering selectivity in nucleophilic attack and polymerization processes. Its stability and well-defined structure further facilitate its use in mechanistic studies and catalytic applications.
OXIRANE, 2,3-DIMETHYL-, (2S,3S)- structure
63864-69-7 structure
Product Name:OXIRANE, 2,3-DIMETHYL-, (2S,3S)-
CAS No:63864-69-7
MF:C4H8O
MW:72.1057214736938
MDL:MFCD00137387
CID:3477537
PubChem ID:18632
Update Time:2025-10-25

OXIRANE, 2,3-DIMETHYL-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

    • OXIRANE, 2,3-DIMETHYL-, (2S,3S)-
    • DTXCID405239
    • Butane, 2,3-epoxy-
    • AKOS015899847
    • 2,3-Dimethyloxirane
    • 2,3-DIMETHYLETHYLENE OXIDE
    • DTXSID5025239
    • 2-Butene epoxide
    • OXIRANE, 2,3-DIMETHYL-, (2R, 3R)-rel-
    • Q58824552
    • Oxirane, 2,3-dimethyl-
    • 3266-23-7
    • NS00002698
    • 2-Butene expoxide
    • 2,3-Dimethyloxirane, cis+trans, >=97.0% (GC)
    • B0720
    • 63864-69-7
    • 221-877-8
    • CCRIS 6033
    • 2-Butene oxide
    • EC 221-877-8
    • Pseudobutylene Oxide
    • beta-Oxybutene
    • SY224137
    • Butane, 2,3-epoxy, trans-
    • EN300-96226
    • (e)-2,3-epoxybutane
    • beta-Butylene oxide
    • 2,3-Epoxybutane
    • MFCD00137387
    • 2,3-BUTYLENE OXIDE
    • EINECS 221-877-8
    • Oxirane, 2,3-dimethyl-, (2R,3R)-rel-
    • 2,3-Dimethyloxirane cis+trans
    • MDL: MFCD00137387
    • Inchi: 1S/C4H8O/c1-3-4(2)5-3/h3-4H,1-2H3/t3-,4-/m0/s1
    • InChI Key: PQXKWPLDPFFDJP-IMJSIDKUSA-N
    • SMILES: O1[C@@H](C)[C@@H]1C

Computed Properties

  • Exact Mass: 72.057514874Da
  • Monoisotopic Mass: 72.057514874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 36.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 12.5Ų

OXIRANE, 2,3-DIMETHYL-, (2S,3S)- Pricemore >>

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Additional information on OXIRANE, 2,3-DIMETHYL-, (2S,3S)-

Recent Advances in the Study of OXIRANE, 2,3-DIMETHYL-, (2S,3S)- (CAS: 63864-69-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound OXIRANE, 2,3-DIMETHYL-, (2S,3S)- (CAS: 63864-69-7) has garnered significant attention in recent years due to its unique stereochemical properties and potential applications in chemical biology and pharmaceutical research. This chiral epoxide, characterized by its (2S,3S) configuration, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its utility in asymmetric synthesis, drug discovery, and the development of novel therapeutic agents.

One of the most notable advancements in this area is the use of OXIRANE, 2,3-DIMETHYL-, (2S,3S)- as a key building block in the synthesis of chiral ligands and catalysts. Researchers have demonstrated its efficacy in facilitating enantioselective transformations, which are critical for the production of optically active pharmaceuticals. For instance, a 2023 study published in the Journal of Organic Chemistry highlighted its role in the asymmetric epoxidation of olefins, yielding high enantiomeric excess (ee) values under mild reaction conditions.

In addition to its synthetic applications, OXIRANE, 2,3-DIMETHYL-, (2S,3S)- has been investigated for its potential biological activities. Recent in vitro studies have shown that derivatives of this compound exhibit promising inhibitory effects against certain enzymes involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs with improved selectivity and reduced side effects. A 2022 paper in Bioorganic & Medicinal Chemistry reported the synthesis and evaluation of such derivatives, revealing their potential as lead compounds for further optimization.

Another area of interest is the use of OXIRANE, 2,3-DIMETHYL-, (2S,3S)- in the design of prodrugs. Its ability to undergo ring-opening reactions under physiological conditions makes it an attractive candidate for prodrug strategies aimed at enhancing drug delivery and bioavailability. A recent study in the European Journal of Medicinal Chemistry demonstrated the successful application of this approach in the development of a prodrug for a poorly soluble anticancer agent, resulting in improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the large-scale production and purification of OXIRANE, 2,3-DIMETHYL-, (2S,3S)-. Recent efforts have focused on optimizing synthetic routes to improve yield and enantiopurity. For example, a 2023 study in Organic Process Research & Development described a novel catalytic system that significantly enhances the efficiency of its synthesis, addressing some of the scalability issues previously encountered.

In conclusion, OXIRANE, 2,3-DIMETHYL-, (2S,3S)- (CAS: 63864-69-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in asymmetric synthesis, drug discovery, and prodrug design underscore its versatility and potential for future innovations. Ongoing research efforts are expected to further elucidate its mechanistic insights and expand its utility in the development of next-generation therapeutics.

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